Cas no 1353952-24-5 (3-Bromomethyl-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: 3-Bromomethyl-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1353952-24-5
• MF: C₁₃H₁₆BrNO₂
• MW: 298.175642967224
• MDL: MFCD09953278
• CID: 2156969
• PubChem ID: 66569086
• Update Time: 2025-05-20

3-Bromomethyl-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-pyrrolidine-1-carboxylic acid benzyl ester
• BENZYL3-(BROMOMETHYL)PYRROLIDINE-1-CARBOXYLATE
• AKOS025395886
• CS-0270045
• 1-Cbz-3-(bromomethyl)pyrrolidine
• BENZYL 3-(BROMOMETHYL)PYRROLIDINE-1-CARBOXYLATE
• FS-6576
• A1-26773
• 1353952-24-5
• EN300-6929912
• MFCD09953278
• DB-252411

• MDL： MFCD09953278
• Inchi： 1S/C13H16BrNO2/c14-8-12-6-7-15(9-12)13(16)17-10-11-4-2-1-3-5-11/h1-5,12H,6-10H2
• InChI Key： ZLMUAHPVUGYWKX-UHFFFAOYSA-N
• SMILES： BrCC1CN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 297.03644g/mol
• Monoisotopic Mass: 297.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-Bromomethyl-pyrrolidine-1-carboxylic acid benzyl ester

Introduction to 3-Bromomethyl-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1353952-24-5) and Its Applications in Modern Chemical Biology

The compound 3-Bromomethyl-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1353952-24-5) represents a significant advancement in the realm of chemical biology, particularly in the synthesis of bioactive molecules and the development of novel therapeutic agents. This compound, characterized by its unique structural features, has garnered considerable attention due to its versatility in pharmaceutical research and industrial applications. The presence of both a bromomethyl group and a benzyl ester moiety makes it a valuable intermediate for constructing complex molecular architectures, enabling researchers to explore new avenues in drug discovery.

One of the most compelling aspects of 3-Bromomethyl-pyrrolidine-1-carboxylic acid benzyl ester is its role as a key building block in the synthesis of heterocyclic compounds. Heterocycles are fundamental structural motifs in many biologically active molecules, including pharmaceuticals and natural products. The pyrrolidine core, in particular, is widely recognized for its prevalence in bioactive scaffolds, contributing to the compound's potential as a precursor for various therapeutic applications. The bromomethyl group further enhances its utility by providing a reactive site for nucleophilic substitution reactions, facilitating the introduction of diverse functional groups and the construction of more intricate molecular structures.

In recent years, there has been a growing interest in the development of small-molecule modulators that target post-translational modifications (PTMs) of proteins. PTMs play crucial roles in regulating cellular processes and are often dysregulated in diseases such as cancer and neurodegenerative disorders. 3-Bromomethyl-pyrrolidine-1-carboxylic acid benzyl ester has been explored as a tool for designing probes and inhibitors that interact with modified proteins. For instance, its ability to undergo selective coupling with amine-containing PTMs allows for the development of targeted therapies that modulate protein function. This capability is particularly relevant in the context of ubiquitination, a PTM implicated in numerous cellular pathways.

The benzyl ester functionality in 3-Bromomethyl-pyrrolidine-1-carboxylic acid benzyl ester also contributes to its synthetic utility by serving as a protecting group for carboxylic acids. This feature is particularly valuable in multi-step synthetic routes where orthogonal functionalization is required. The ease with which benzyl esters can be installed and removed under mild conditions makes this compound an attractive choice for medicinal chemists aiming to streamline synthetic pathways. Additionally, the bromomethyl group can be selectively deprotected or modified under different reaction conditions, providing flexibility in molecular design.

Advances in computational chemistry have further enhanced the appeal of 3-Bromomethyl-pyrrolidine-1-carboxylic acid benzyl ester as a starting material for drug discovery. Molecular modeling studies have demonstrated its potential as a scaffold for generating novel pharmacophores with improved binding affinity and selectivity. By leveraging virtual screening techniques, researchers can rapidly identify derivatives of this compound that exhibit enhanced biological activity against specific targets. This approach has been particularly effective in identifying inhibitors of kinases and other enzymes implicated in disease pathogenesis.

The compound's significance extends beyond academic research; it has found practical applications in industrial settings where high-throughput screening (HTS) is employed to identify lead compounds for drug development. The availability of 3-Bromomethyl-pyrrolidine-1-carboxylic acid benzyl ester from reputable suppliers ensures that pharmaceutical companies can incorporate it into their screening libraries without significant hurdles. This accessibility has accelerated the discovery process by enabling rapid testing of large collections of compounds against biological targets.

Recent studies have also highlighted the compound's role in developing probes for imaging applications. Fluorescently labeled derivatives of 3-Bromomethyl-pyrrolidine-1-carboxylic acid benzyl ester have been used to visualize protein-protein interactions and track cellular processes in real-time. These probes offer valuable tools for understanding complex biological systems at the molecular level, providing insights that may guide the development of new diagnostic and therapeutic strategies.

The versatility of 3-Bromomethyl-pyrrolidine-1-carboxylic acid benzyl ester is further underscored by its application in material science. Researchers have explored its use as a precursor for synthesizing polymers with unique properties, such as biodegradability and biocompatibility. These materials are particularly relevant in biomedical applications where sustainable solutions are sought to replace traditional synthetic polymers.

In conclusion, 3-Bromomethyl-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1353952-24-5) stands out as a multifaceted compound with broad applications across chemical biology and pharmaceutical research. Its structural features make it an invaluable intermediate for constructing complex molecules, while its reactivity allows for diverse functionalization strategies. As research continues to uncover new therapeutic targets and synthetic methodologies, the importance of this compound is likely to grow further, solidifying its role as a cornerstone in modern chemical biology.